2-Chloro-2-(3-chlorophenyl)acetonitrile
Overview
Description
“2-Chloro-2-(3-chlorophenyl)acetonitrile” is a chemical compound with the molecular formula C8H5Cl2N . It is also known by other names such as 2-chlorobenzyl cyanide, 2-chlorophenylacetonitrile, 2-2-chlorophenyl acetonitrile, o-chlorobenzyl cyanide, benzeneacetonitrile, 2-chloro, 2-chlorobenzeneacetonitrile, 2-chlorobenzylcyanide, 2-chlorophenyl acetonitrile, o-chlorophenyl acetonitrile, acetonitrile, o-chlorophenyl .
Molecular Structure Analysis
The molecular structure of “2-Chloro-2-(3-chlorophenyl)acetonitrile” consists of a nitrile group (-CN) attached to a carbon atom, which is also attached to a 2-chlorophenyl group . The exact 3D structure could not be found.Physical And Chemical Properties Analysis
“2-Chloro-2-(3-chlorophenyl)acetonitrile” is a clear slightly yellow liquid after melting . It has a refractive index of 1.544 . The boiling point is between 134-136 °C/10 mmHg, and the melting point is between 11-13 °C . The density is 1.283 g/mL at 25 °C .Scientific Research Applications
Organic Synthesis Intermediary
2-Chloro-2-(3-chlorophenyl)acetonitrile: is widely used as an intermediate in organic synthesis. Its structure is conducive to nucleophilic substitution reactions, which are fundamental in building complex molecules. For instance, it can undergo reactions to form heterocyclic compounds that are prevalent in pharmaceuticals and agrochemicals .
Catalyst Development
Researchers are exploring the use of 2-Chloro-2-(3-chlorophenyl)acetonitrile in the development of new catalysts. These catalysts could potentially activate the Csp3-H bond of acetonitrile, leading to more efficient synthesis methods, particularly in electrochemical synthesis due to its high efficiency and environmental credentials .
Electrochemical Research
The electrochemical properties of 2-Chloro-2-(3-chlorophenyl)acetonitrile are of interest in research involving energy storage and conversion. Its potential role in the development of new batteries or fuel cells is an area of ongoing study .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
2-chloro-2-(3-chlorophenyl)acetonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5Cl2N/c9-7-3-1-2-6(4-7)8(10)5-11/h1-4,8H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
REPYNVZQNGNKHR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C(C#N)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5Cl2N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.03 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-2-(3-chlorophenyl)acetonitrile | |
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